3-(4-bromo-2-fluorophenyl)-4H-1,2,4-triazole

• Molecular Formula: C8H5BrFN3
• Molecular Weight: 242.05 g/mol
• IUPAC Name: 5-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C8H5BrFN3/c9-5-1-2-6(7(10)3-5)8-11-4-12-13-8/h1-4H,(H,11,12,13)
• InChI Key: FQSYBFNJHBTTTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)C2=NC=NN2

Description

3-(4-bromo-2-fluorophenyl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C8H5BrFN3 and its molecular weight is 242.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Hydrazine (0.14 mL, 4.4 mmol) was added to a solution of (E)-4-bromo-N-((dimethylamino)methylene)-2-fluorobenzamide (1.105 g, 4.046 mmol) in acetic acid (11 mL). The resulting white suspension was heated to 95-100° C. The resulting solution was stirred at 95-100° C. for 2 hours. The reaction mixture was cooled to ambient temperature and the acetic acid was azeotropically removed in vacuo with multiple additions of heptane. Heptane (10 mL) was added to the residue. The resulting suspension was cooled to 0-5° C. and stirred for 1 hour. The solids were collected by vacuum filtration, rinsed with excess heptane, and dried to afford 5-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazole (1.116 g, 114%) as an off-white solid which was carried on without further purification.